Cas no 1781062-29-0 (2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol)

• Product Name: 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol
• CAS No: 1781062-29-0
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5779431
• PubChem ID: 84769938
• Update Time: 2025-06-09

2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• EN300-1840863
• 2,4-difluoro-6-(1-hydroxycyclopropyl)phenol
• 1781062-29-0
• 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol

• Inchi： 1S/C9H8F2O2/c10-5-3-6(9(13)1-2-9)8(12)7(11)4-5/h3-4,12-13H,1-2H2
• InChI Key： DPSYLKQNZGDYBJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)C1(CC1)O)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol

Introduction to 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol (CAS No. 1781062-29-0) and Its Emerging Applications in Chemical Biology

2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol, identified by its CAS number 1781062-29-0, represents a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound’s molecular framework, featuring both fluorine substituents and a cyclopropyl group, alongside a hydroxyl functional group, endows it with distinctive electronic and steric properties that make it a promising candidate for various biochemical applications.

The presence of fluorine atoms at the 2- and 4-positions of the phenol ring enhances the compound’s lipophilicity and metabolic stability, which are critical factors in drug design. This characteristic is particularly relevant in the development of bioactive molecules that require prolonged circulation or resistance to enzymatic degradation. Additionally, the 1-hydroxycyclopropyl moiety introduces a rigid three-membered ring into the structure, which can influence both binding affinity and conformational flexibility in biological targets.

Recent studies have highlighted the potential of 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol as an intermediate in the synthesis of novel therapeutic agents. Its structural motifs are reminiscent of biologically active scaffolds found in natural products and synthetic drugs, suggesting its utility in medicinal chemistry. For instance, modifications to this core structure have been explored for their ability to modulate enzyme activity, particularly in pathways associated with inflammation and metabolic disorders.

In the realm of chemical biology, this compound has been investigated for its interactions with proteins and enzymes. The fluorine atoms can serve as probes for studying hydrogen bonding interactions, while the cyclopropyl group can act as a steric anchor to improve binding specificity. Such features are invaluable for designing high-affinity ligands or inhibitors targeting disease-relevant proteins. Preliminary computational studies indicate that 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol may exhibit favorable binding profiles with enzymes involved in signal transduction and cellular communication.

The hydroxyl group on the cyclopropyl ring further extends the compound’s versatility, allowing for derivatization into esters, ethers, or other functionalized analogs. These derivatives could potentially enhance solubility or bioavailability while maintaining core pharmacological activity. The synthesis of such analogs has been a focus of recent research efforts aimed at optimizing lead compounds for preclinical evaluation.

From a synthetic chemistry perspective, 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol exemplifies the importance of heterocyclic structures in drug discovery. The cyclopropyl ring is known to stabilize certain pharmacophores and improve pharmacokinetic properties upon incorporation into drug molecules. The integration of fluorine atoms into this framework adds another layer of complexity that can fine-tune molecular properties such as receptor binding affinity and metabolic stability.

Advances in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational behavior of 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol. NMR spectroscopy has revealed that the compound exists primarily as a single diastereomer under physiological conditions, suggesting high structural rigidity around the cyclopropyl axis. This rigidity is advantageous for drug design, as it minimizes conformational entropy losses upon binding to biological targets.

The role of fluorine substituents in modulating biological activity cannot be overstated. In modern drug design, fluorine atoms are strategically incorporated to enhance binding interactions with proteins or nucleic acids. For example, C-F bonds exhibit strong dipole moments that can improve hydrogen bonding interactions between ligands and receptors. In 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol, these effects are expected to contribute to its potential as a bioactive molecule.

Emerging research also suggests that this compound may have applications beyond traditional pharmaceuticals. Its unique structural features make it a candidate for use in materials science or agrochemicals, where similar motifs are known to impart desirable properties such as photostability or pest resistance. While these applications are still under exploration, they underscore the broad utility of compounds like 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol.

In conclusion, 2,4-Difluoro-6-(1-hydroxycyclopropyl)phenol (CAS No. 1781062-29-0) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its combination of fluorine substituents and cyclopropyl functionality provides an ideal platform for designing bioactive molecules with enhanced metabolic stability and binding affinity. As research continues to uncover new applications for this compound, its importance in advancing therapeutic interventions is likely to grow.